Cas no 159213-03-3 (Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-)

Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- structure
159213-03-3 structure
Product Name:Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
CAS No:159213-03-3
MF:C13H19NO2
MW:221.29546380043
CID:109141
PubChem ID:11138684
Update Time:2025-04-18

Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
    • N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylpropanamide
    • (1S,2S)-(+)-pseudoephedrine propionamide
    • (1S,2S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
    • (S,S)-(+)-pseudoephedrine propionamide
    • (S,S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
    • 540544_ALDRICH
    • I14-45441
    • N-((1S,2S)-1-hydroxy-1-phenylpropan-2-yl)-N-methylpropionamide
    • N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methylpropionamide
    • SureCN690821
    • DTXSID10456635
    • SCHEMBL6908215
    • (1S 2S)-(+)-PSEUDOEPHEDRINEPROPIONAMIDE
    • (s,s)-pseudoephedrine propionamide
    • J-009579
    • AKOS015913051
    • (1S,2S)-(+)-Pseudoephedrinepropionamide
    • (1S,2S)-(+)-Pseudoephedrinepropionamide, 98%
    • 159213-03-3
    • Inchi: 1S/C13H19NO2/c1-4-12(15)14(3)10(2)13(16)11-8-6-5-7-9-11/h5-10,13,16H,4H2,1-3H3/t10-,13+/m0/s1
    • InChI Key: NOUIRZGGWSLLAJ-GXFFZTMASA-N
    • SMILES: O[C@@H](C1C=CC=CC=1)[C@H](C)N(C)C(CC)=O

Computed Properties

  • Exact Mass: 221.14167
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.065
  • Melting Point: 114-118 °C(lit.)
  • Boiling Point: 374.1°Cat760mmHg
  • Flash Point: 180.1°C
  • Refractive Index: 1.53
  • PSA: 40.54
  • LogP: 1.97690
  • Solubility: Not determined

Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Security Information

  • WGK Germany:3
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